N-(4-ethylphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H18N6OS/c1-2-14-3-5-16(6-4-14)22-18(27)13-28-19-8-7-17-23-24-20(26(17)25-19)15-9-11-21-12-10-15/h3-12H,2,13H2,1H3,(H,22,27)
• InChI Key: WXVZBLQLGQHBOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=NC=C4)C=C2
• Molecular Formula: C20H18N6OS
• Molecular Weight: 390.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethylphenyl group, a pyridinyl group, a triazolopyridazine group, and a sulfanyl group attached to an acetamide group. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central acetamide group. Unfortunately, without more specific information or a crystallographic study, it’s difficult to predict the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the pyridinyl group might participate in electrophilic substitution reactions, while the sulfanyl group could be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Energetic Ionic Compounds

Energetic ionic compounds have garnered significant research interest due to their relatively low sensitivities compared to covalent compounds. The synthesis of energetic ionic molecules typically focuses on designing anionic moieties. However, the compound offers a novel approach. Researchers have reported a practical synthesis of 3,4-diamino-6-azido-1H-pyrazolo[4,3-c]pyridin-5-ium energetic ionic compounds using this compound as a precursor. .

Heterocyclic Chemistry

The synthetic strategy employed for the compound’s preparation can be extended to the synthesis of fused pyridinyl azides . This highlights the compound’s importance in the field of heterocyclic chemistry. .

Potential Insecticidal Activities

While specific studies on this compound’s insecticidal properties are not directly available, related derivatives may offer insights. For instance, diphenyl-1H-pyrazole derivatives with cyano substituents have been designed and synthesized as potential insecticides targeting the ryanodine receptor (RyR). .

Photophysical Properties

Exploring the compound’s photophysical properties, such as absorption and emission spectra, fluorescence, and phosphorescence, could reveal its potential as a fluorescent probe or sensor. Researchers might study its behavior in different solvents or environments to understand its luminescent properties.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many compounds with similar structures exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular effects.

Future Directions

Future research could focus on elucidating the biological activity of this compound, determining its mechanism of action, and optimizing its structure for improved efficacy and safety.